(4-{(Z)-[2-(2-chlorophenyl)hydrazinylidene]methyl}-2-ethoxyphenoxy)acetic acid

Specification

• Molecular Formula: C17H17ClN2O4
• Molecular Weight: 348.8 g/mol
• IUPAC Name: 2-[4-[(Z)-[(2-chlorophenyl)hydrazinylidene]methyl]-2-ethoxyphenoxy]acetic acid
• Standard InChI: InChI=1S/C17H17ClN2O4/c1-2-23-16-9-12(7-8-15(16)24-11-17(21)22)10-19-20-14-6-4-3-5-13(14)18/h3-10,20H,2,11H2,1H3,(H,21,22)/b19-10-
• Standard InChI Key: CLULTQBTYJWINS-GRSHGNNSSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N\NC2=CC=CC=C2Cl)OCC(=O)O
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NNC2=CC=CC=C2Cl)OCC(=O)O

Introduction

(4-{(Z)-[2-(2-chlorophenyl)hydrazinylidene]methyl}-2-ethoxyphenoxy)acetic acid is a complex organic molecule featuring a hydrazine derivative and an ethoxyphenoxy group. This compound is of interest due to its potential biological activity and applications in medicinal chemistry. The presence of the chlorophenyl group suggests possible interactions with biological targets, making it a candidate for further pharmacological studies.

Synthesis Methods

The synthesis of (4-{(Z)-[2-(2-chlorophenyl)hydrazinylidene]methyl}-2-ethoxyphenoxy)acetic acid can be approached through several methods, typically involving condensation reactions between appropriate precursors. These synthetic routes require careful optimization to ensure high yields and purity of the final product.

Pharmaceutical Development

This compound is considered a lead compound in pharmaceutical development due to its potential biological activity. Further studies are needed to elucidate its specific mechanisms of action and therapeutic potential.

Interaction Studies

Interaction studies are essential for understanding how (4-{(Z)-[2-(2-chlorophenyl)hydrazinylidene]methyl}-2-ethoxyphenoxy)acetic acid interacts with biological targets. These studies will provide insights into the therapeutic potential and safety profile of the compound.

Comparison with Similar Compounds

Several compounds share structural similarities with (4-{(Z)-[2-(2-chlorophenyl)hydrazinylidene]methyl}-2-ethoxyphenoxy)acetic acid, including other hydrazine derivatives and compounds with chlorophenyl groups. For example, compounds like (Z)-Ethyl 2-chloro-2-[2-(4-methylphenyl)hydrazinylidene]acetate exhibit similar structural features and potential biological activities.

Data Table: Comparison of Related Compounds

Compound Name	Molecular Formula	Potential Applications
(4-{(Z)-[2-(2-chlorophenyl)hydrazinylidene]methyl}-2-ethoxyphenoxy)acetic acid	Not specified	Pharmaceutical Development
(Z)-Ethyl 2-chloro-2-[2-(4-methylphenyl)hydrazinylidene]acetate	C11H13ClN2O2	Biological Activity Studies
2-[6-(4-Chlorophenyl)imidazo[2,1-b]thiazol-2-yl]-N′-[(E)-4-methoxybenzylidene]acetohydrazide	C21H17ClN4O2S	Antimicrobial Studies